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Compound of Interest

Compound Name: Undecenoyl chloride

Cat. No.: B1583328 Get Quote

An In-depth Technical Guide to Undecenoyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of undecenoyl chloride, a reactive

acyl chloride that serves as a versatile intermediate in organic synthesis. This document details

its chemical and physical properties, provides an experimental protocol for its synthesis, and

explores its applications in various fields, including the pharmaceutical and cosmetic industries.

Chemical and Physical Properties
Undecenoyl chloride, also known as 10-undecenoyl chloride, is an organic compound

characterized by a terminal double bond and a reactive acyl chloride group.[1] This

bifunctionality makes it a valuable building block for the synthesis of a wide range of molecules.

Below is a summary of its key properties:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1583328?utm_src=pdf-interest
https://www.benchchem.com/product/b1583328?utm_src=pdf-body
https://www.benchchem.com/product/b1583328?utm_src=pdf-body
https://www.benchchem.com/product/b1583328?utm_src=pdf-body
https://cymitquimica.com/cas/38460-95-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 38460-95-6 [2][3][4]

Molecular Formula C11H19ClO [1][3][5]

Molecular Weight 202.72 g/mol [3][4]

Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Boiling Point 120-122 °C at 10 mmHg [6]

Density 0.944 g/mL at 25 °C [6]

Refractive Index n20/D 1.454 [6]

Solubility Soluble in organic solvents [1]

Synthesis of Undecenoyl Chloride
A common method for the preparation of undecenoyl chloride is the reaction of undecylenic

acid with thionyl chloride. This reaction proceeds with the evolution of sulfur dioxide and

hydrogen chloride gases.[7]

Experimental Protocol: Synthesis from Undecylenic Acid[7]

Materials:

Undecylenic acid

Thionyl chloride (SOCl2), typically 1.5-2.0 equivalents

Procedure:

In a round-bottom flask equipped with a reflux condenser and a gas trap, add undecylenic

acid.

Slowly add an excess of thionyl chloride to the flask.
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Gently heat the reaction mixture under reflux. The reaction is complete when the evolution

of gas (HCl and SO2) ceases.

Remove the excess thionyl chloride by distillation.

The crude 10-undecenoyl chloride can be purified by vacuum distillation.

Caution: This reaction should be performed in a well-ventilated fume hood due to the release of

toxic gases.[7]
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Synthesis of 10-Undecenoyl Chloride from Undecylenic Acid.

Applications in Research and Development
Undecenoyl chloride is a key intermediate in the synthesis of various organic molecules due

to its dual functionality.

3.1. Synthesis of Esters and Amides

The acyl chloride group readily reacts with alcohols and amines to form esters and amides,

respectively. This reactivity is utilized in the synthesis of fragrances, flavorings, and surfactants.

[8][9]

3.2. Polymer Chemistry
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The terminal alkene group allows for its use as a monomer in polymerization reactions, leading

to the formation of polyesters and other polymers with tailored properties for applications in

coatings and adhesives.[8][9] It has been used in the synthesis and modification of

hyperbranched poly(glycidol) and in the preparation of cellulose ω-carboxyalkanoates.[6]

3.3. Bioconjugation

In the field of drug development and diagnostics, undecenoyl chloride can be employed in

bioconjugation techniques.[8][9] Its reactivity allows for the attachment of biomolecules to

surfaces or other molecules, which can enhance the functionality of therapeutic and diagnostic

agents. For instance, it has been used in the synthesis of poly(ethylene glycol)–lipid

amphiphiles, which can act as drug carriers.[6]

3.4. Pharmaceutical and Cosmetic Intermediate

As a fatty acid chloride, it serves as a building block in the synthesis of various active

pharmaceutical ingredients and cosmetic components.[10] The undecylenoyl moiety is of

interest for its potential antifungal properties.

Safety and Handling
Undecenoyl chloride is a corrosive and reactive compound.[1] It is irritating to the skin, eyes,

and respiratory system.[1] Appropriate personal protective equipment, including gloves, safety

goggles, and a lab coat, should be worn when handling this chemical. All work should be

conducted in a well-ventilated fume hood. It reacts with water, releasing hydrochloric acid.[1]

This guide provides a foundational understanding of undecenoyl chloride for professionals in

research and development. Its versatile chemical nature makes it a valuable tool in the

synthesis of a wide array of functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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